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Pyrazin-2-ylmethyl

methanesulfonate

Cat. No.: B8498434

Get Quote

Executive Summary
(Pyrazin-2-yl)methyl methanesulfonate (also known as pyrazin-2-ylmethyl mesylate) is a highly

reactive electrophile used to introduce the pyrazin-2-ylmethyl moiety into pharmacophores.[2] It

serves as a superior alternative to (pyrazin-2-yl)methyl halides due to its tunable reactivity and

the avoidance of halogenated waste, though its thermal instability necessitates specific

handling protocols. It is widely employed in the synthesis of PD-1/PD-L1 inhibitors, APJ

receptor agonists, and various antimycobacterial agents.[1]

Part 1: Chemical Identity & Physiochemical Profile
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Parameter Detail

Chemical Name (Pyrazin-2-yl)methyl methanesulfonate

CAS Number 73763-95-8

IUPAC Name Pyrazin-2-ylmethyl methanesulfonate

Molecular Formula C₆H₈N₂O₃S

Molecular Weight 188.20 g/mol

SMILES CS(=O)(=O)OCC1=CN=CC=N1

InChIKey

Computed from structure:[2]

ZBJSWCJOMVZDKE-UHFFFAOYSA-N

(Analogous to chloride)

Physical Properties & Stability[1]
Appearance: Typically an off-white to yellow oil or low-melting solid.

Solubility: Soluble in dichloromethane (DCM), chloroform, ethyl acetate, and THF.[1]

Stability Profile:High Alert. Like many electron-deficient "benzylic" mesylates, this compound

is prone to hydrolysis and thermal decomposition.[1] It is frequently generated in situ or used

immediately after isolation without prolonged storage.

Storage: If isolation is necessary, store at -20°C under inert atmosphere (Ar/N₂).

Part 2: Synthesis & Preparation Protocols[2]
Strategic Route: Mesylation of (Pyrazin-2-yl)methanol
The standard preparation involves the nucleophilic attack of (pyrazin-2-yl)methanol on

methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base.

Reagents:
Precursor: (Pyrazin-2-yl)methanol [CAS: 6705-33-5]
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Reagent: Methanesulfonyl chloride (MsCl) [CAS: 124-63-0]

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Protocol:
Setup: Charge a flame-dried round-bottom flask with (Pyrazin-2-yl)methanol (1.0 equiv) and

anhydrous DCM (0.2 M concentration).

Cooling: Cool the solution to 0°C using an ice/water bath.

Base Addition: Add Triethylamine (1.5 equiv) dropwise.

Activation: Add Methanesulfonyl chloride (1.2 equiv) dropwise over 15 minutes, maintaining

the internal temperature below 5°C.

Reaction: Stir at 0°C for 30–60 minutes. Monitor by TLC (or LCMS) for the disappearance of

the alcohol.

Note: The product is often less polar than the starting alcohol.

Workup (Critical):

Quench with cold saturated aqueous NaHCO₃.

Extract rapidly with DCM (2x).[1]

Wash combined organics with cold brine.

Dry over anhydrous Na₂SO₄ and concentrate in vacuo at <30°C (do not heat).

Usage: The resulting crude yellow oil is typically >90% pure and should be used immediately

in the subsequent alkylation step to avoid decomposition.

Part 3: Reactivity & Applications[2]
Mechanism of Action
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The methanesulfonate group functions as an excellent leaving group (

of conjugate acid

), activating the methylene position for

substitution. The electron-deficient pyrazine ring makes the methylene protons slightly acidic,
but primarily it destabilizes the developing carbocation character in

pathways, favoring direct displacement.[1]

Key Transformations
The compound is a "linchpin" used to attach the pyrazine ring to:

Thiols: To form thioethers (e.g., APJ receptor agonists).[1]

Amines: To form secondary/tertiary amines (e.g., Kinase inhibitors).[1]

Phenols/Alcohols: To form ethers.

Visualized Workflows
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Figure 1: Synthesis and divergent reactivity profile of (Pyrazin-2-yl)methyl mesylate.

Part 4: Safety & Handling (E-E-A-T)[1]
Genotoxicity Alert
Alkyl mesylates are structural alerts for genotoxicity (potential alkylating agents of DNA).[1]

Handling: Use double gloves, a fume hood, and dedicated glassware.[1]
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Decontamination: Treat waste streams with dilute NaOH or aqueous ammonia to hydrolyze

residual mesylate before disposal.

Thermal Hazards[1]
Do not distill this compound.[1]

Concentrate solutions at low temperature (<30°C).[1]

Exothermic decomposition may occur if heated neat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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